9-Ethyl-6,11-dihydro-6,6-dimethyl-11-oxo-8-[4-(1-piperazinyl)-1-piperidinyl]-5H-benzo[b]carbazole-3-carbonitrile

• Molecular Formula: C30H35N5O
• Molecular Weight: 481.6 g/mol
• IUPAC Name: 9-ethyl-6,6-dimethyl-11-oxo-8-(4-piperazin-1-ylpiperidin-1-yl)-5H-benzo[b]carbazole-3-carbonitrile
• InChI: InChI=1S/C30H35N5O/c1-4-20-16-23-24(17-26(20)35-11-7-21(8-12-35)34-13-9-32-10-14-34)30(2,3)29-27(28(23)36)22-6-5-19(18-31)15-25(22)33-29/h5-6,15-17,21,32-33H,4,7-14H2,1-3H3
• InChI Key: WOFQSGYTSSUYDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1N3CCC(CC3)N4CCNCC4)C(C5=C(C2=O)C6=C(N5)C=C(C=C6)C#N)(C)C

Description

This compound belongs to the benzo[b]carbazole class, featuring a multi-ring core with a carbazole scaffold substituted at key positions:

• Position 3: A nitrile (-CN) group enhances electronic properties and binding interactions.
• Position 8: A 4-(1-piperazinyl)piperidinyl substituent, which introduces a bicyclic amine moiety. This group is critical for modulating solubility and target affinity.
• Position 9: An ethyl group contributes to hydrophobic interactions.
• Positions 6 and 11: Methyl and oxo groups, respectively, stabilize the fused-ring system and influence metabolic stability.

Comparison with Similar Compounds

Comparison with Structural Analogues

Key Structural Variations

Analogues of this compound differ primarily in the substituent at position 8 , which alters physicochemical and pharmacological properties. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name (Substituent at Position 8)	Molecular Formula	Molecular Weight	Key Features
Target Compound : 4-(1-Piperazinyl)piperidinyl	C₃₀H₃₄N₆O	510.64	- Piperazine-piperidine hybrid enhances basicity and solubility in acidic environments. - Potential for improved kinase inhibition due to extended hydrogen bonding .
Alectinib Hydrochloride (4-Morpholinylpiperidinyl)	C₃₀H₃₄N₄O₂·HCl	519.08	- Morpholine substituent increases polarity and water solubility. - Clinically approved ALK inhibitor for NSCLC. Sensitive physicochemical profile requires careful formulation .
Hydroxyethylamino Variant (4-[(2-Hydroxyethyl)amino]piperidinyl)	C₂₈H₃₂N₄O₂	456.59	- Hydroxyethyl group improves hydrophilicity. - Reduced molecular weight may enhance bioavailability but decrease target affinity compared to bulkier substituents .
Metabolite M6 (4-Aminopiperidinyl)	C₂₆H₂₉N₅O	435.55	- Amino group simplifies the structure, potentially reducing metabolic stability. - Identified as an Alectinib metabolite with unknown activity .

Impact of Substituent Modifications

• Piperazine vs. Morpholine : The target compound’s piperazine group introduces additional nitrogen atoms, increasing basicity compared to Alectinib’s morpholine. This could enhance solubility in acidic conditions (e.g., gastric pH) but may affect blood-brain barrier penetration .
• Hydroxyethylamino vs. Piperazinyl: The hydroxyethyl variant (456.59 Da) has a lower molecular weight than the target compound (510.64 Da), which might improve pharmacokinetic parameters like absorption but reduce binding specificity .
• Metabolite M6: The amino group in M6 likely results from metabolic dealkylation of Alectinib. Its smaller size may reduce efficacy but highlights metabolic pathways to consider in drug design .

Physicochemical and Formulation Considerations

• Alectinib Hydrochloride : The hydrochloride salt (CAS 1256589-74-8) is stored under inert conditions (2–8°C), indicating sensitivity to moisture and oxidation . Its morpholine group contributes to a pKa suitable for oral administration.
• Target Compound: The piperazine-piperidine moiety may necessitate salt formation (e.g., hydrochloride) for stability, similar to Alectinib. No direct solubility data are available, but structural analogs suggest pH-dependent solubility profiles .